3-Phenyl-1-(1-(pyrrolidin-1-ylsulfonyl)piperidin-4-yl)imidazolidine-2,4-dione

• IUPAC Name: 3-phenyl-1-(1-pyrrolidin-1-ylsulfonylpiperidin-4-yl)imidazolidine-2,4-dione
• InChI: InChI=1S/C18H24N4O4S/c23-17-14-21(18(24)22(17)16-6-2-1-3-7-16)15-8-12-20(13-9-15)27(25,26)19-10-4-5-11-19/h1-3,6-7,15H,4-5,8-14H2
• InChI Key: VIZGSVPZCIJNPR-UHFFFAOYSA-N
• Canonical SMILES: C1CCN(C1)S(=O)(=O)N2CCC(CC2)N3CC(=O)N(C3=O)C4=CC=CC=C4
• Molecular Formula: C18H24N4O4S
• Molecular Weight: 392.5 g/mol

Description

3-Phenyl-1-(1-(pyrrolidin-1-ylsulfonyl)piperidin-4-yl)imidazolidine-2,4-dione is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. This compound is commonly known as PPSI and has been extensively studied for its unique properties and mechanisms of action.

Scientific Research Applications

Synthesis and Structural Analysis

Research on compounds with similar structural features, such as imidazolidine-2,4-diones, demonstrates significant interest in the synthesis and structural elucidation of novel organic compounds. For instance, the synthesis, spectral, and thermal characterization, alongside X-ray diffraction studies of racemic imidazolidine derivatives, highlight the importance of detailed structural analysis in understanding the properties and potential applications of these compounds (Prasad et al., 2018). Such methodologies are crucial for exploring the scientific applications of "3-Phenyl-1-(1-(pyrrolidin-1-ylsulfonyl)piperidin-4-yl)imidazolidine-2,4-dione," particularly in designing novel materials or drugs.

Pharmacological Potential

Compounds bearing the imidazolidine core have been explored for various biological activities. A study on pyrrolidine dione derivatives revealed their potential as anticonvulsant agents, with specific compounds showing significant protective indices in mouse models (Rybka et al., 2017). This suggests that "this compound" might also possess pharmacological properties worth investigating, especially in the context of neurological disorders.

Material Science Applications

In material science, the synthesis of novel compounds often leads to the discovery of materials with unique properties. The structural complexity and versatility of compounds such as "this compound" could pave the way for new materials with potential applications in electronics, photonics, or as catalysts in organic synthesis. For example, the development of low-cost emitters with large Stokes' shift indicates the potential of structurally complex molecules in creating new optoelectronic materials (Volpi et al., 2017).

Mechanism of Action

Target of Action

Compounds with pyrrolidine rings are widely used by medicinal chemists to obtain compounds for the treatment of human diseases .

Mode of Action

Without specific studies, it’s hard to determine the exact mode of action of “3-Phenyl-1-(1-(pyrrolidin-1-ylsulfonyl)piperidin-4-yl)imidazolidine-2,4-dione”. The pyrrolidine ring and its derivatives have been reported to have target selectivity .

Biochemical Pathways

Pyrrolidine derivatives have been reported to have bioactive properties .

Pharmacokinetics

Heterocyclic scaffolds containing nitrogen are often used in drug development due to their ability to modify physicochemical parameters and obtain the best adme/tox results for drug candidates .

Result of Action

The different stereoisomers and the spatial orientation of substituents in pyrrolidine compounds can lead to a different biological profile of drug candidates .

Action Environment

The structure of pyrrolidine compounds can be easily modified, allowing for a greater chance of generating structural diversity .